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Compound of Interest

Compound Name: 2-Hydroxy-4-methylpyridine

Cat. No.: B087338

This guide provides immediate, essential safety protocols and logistical information for
researchers, scientists, and drug development professionals handling 2-Hydroxy-4-
methylpyridine (CAS No: 13466-41-6). Following these procedures is critical for ensuring
personal safety and proper disposal.

Hazard Identification and Safety Data

2-Hydroxy-4-methylpyridine is classified as a hazardous substance. It is known to cause skin
and serious eye irritation and may cause respiratory irritation.[1][2] Adherence to the safety
precautions outlined below is mandatory.

Precautionary Statement

Hazard Classification GHS Hazard Statement
Codes
Skin Irritation (Category 2)[1] o P264, P280, P302+P352,
H315: Causes skin irritation[1]
[2] P332+P317, P362+P364[1]
o H319: Causes serious eye P280, P305+P351+P338,
Eye Irritation (Category 2)[1][2] = =
irritation[1] P337+P317[1][2]

Specific Target Organ Toxicity - ]
H335: May cause respiratory P261, P271, P304+P340,

Single Exposure (Category 3) o
irritation[1] P319, P403+P233, P405[1]

[1]

Note: Occupational exposure limit values are not available for 2-Hydroxy-4-methylpyridine.[1]
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Personal Protective Equipment (PPE) Protocol

A risk assessment should be conducted to determine the specific PPE requirements for the

planned procedure. The following provides a baseline for handling 2-Hydroxy-4-

methylpyridine.

Protection Type

Specification

Rationale and Best
Practices

Eye/Face Protection

Tightly fitting safety goggles or
chemical safety glasses
conforming to EN166 (EU) or
NIOSH (US) standards.[1] A
face shield should be used in
conjunction with goggles when
there is a significant risk of
splashing.[3][4]

Prevents eye contact which
can cause serious irritation.[1]
Contact lenses may absorb
irritants and should be
avoided; if worn, they must be
removed immediately if
exposure occurs, before

rinsing the eyes.[1]

Skin Protection

Chemical-impermeable gloves
(e.g., Nitrile, Neoprene) and
impervious, flame-retardant
protective clothing.[1][3] Boots
may be required to prevent

contact.[3]

Prevents skin irritation.[1]
Contaminated clothing must be
removed immediately and
washed thoroughly before

reuse.[1]

Respiratory Protection

Use only in a well-ventilated
area.[1] If engineering controls
are insufficient, a dust mask
(type N95, US) or a full-face
respirator with an appropriate

filter should be used.

Protects against respiratory
irritation from dust or aerosols.
[1] A respirator is necessary if
exposure limits are exceeded

or if irritation is experienced.[1]

Procedural Workflow for Handling 2-Hydroxy-4-

methylpyridine

The following diagram outlines the standard operational workflow for safely managing 2-

Hydroxy-4-methylpyridine from initial preparation to final disposal.
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Caption: Workflow for safe handling of 2-Hydroxy-4-methylpyridine.
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Detailed Experimental Protocols
Step 1: Preparation and Safe Handling

» Ventilation: Always handle 2-Hydroxy-4-methylpyridine in a well-ventilated area, preferably
within a chemical fume hood.[1]

e Personal Protective Equipment (PPE): Before handling, put on all required PPE as specified
in the table above.

e Handling Precautions: Avoid the formation of dust and aerosols.[1] Use non-sparking tools to
prevent ignition.[1] Avoid all personal contact, including inhalation and contact with skin and
eyes. Do not eat, drink, or smoke in the handling area.[3]

o After Handling: Wash hands and any exposed skin thoroughly after handling the substance.

[1]

Step 2: Storage

o Container: Store the chemical in its original, tightly closed container.[1]
o Conditions: Keep the container in a dry, cool, and well-ventilated place.[1]

e Security: The storage area should be locked up and accessible only to authorized personnel.

[1]

Step 3: Accidental Release Measures

o Personnel: Evacuate personnel to a safe area, keeping people upwind of the spill.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

o Cleanup: Collect the spilled material using spark-proof tools and place it in a suitable, closed
container for disposal.[1] Avoid generating dust during cleanup.[1]

Step 4: Disposal Plan
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o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste.[5]

o Disposal Procedure: Dispose of the contents and the container at an approved waste
disposal facility.[1] This must be done in accordance with all applicable local, regional, and
national laws and regulations.

o Contaminated Packaging: Contaminated containers should be treated as the chemical itself
and disposed of accordingly.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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